Cas no 904816-36-0 (2-BENZO[1,3]DIOXOL-5-YL-IMIDAZO[1,2-A]PYRIMIDIN-3-YLAMINE)

• Product Name: 2-BENZO[1,3]DIOXOL-5-YL-IMIDAZO[1,2-A]PYRIMIDIN-3-YLAMINE
• CAS No: 904816-36-0
• MF: C₁₃H₁₀N₄O₂
• MW: 254.24410200119
• MDL: MFCD07021269
• CID: 994865
• PubChem ID: 16740831
• Update Time: 2025-06-22

2-BENZO[1,3]DIOXOL-5-YL-IMIDAZO[1,2-A]PYRIMIDIN-3-YLAMINE Chemical and Physical Properties

Names and Identifiers

• 2-BENZO[1,3]DIOXOL-5-YL-IMIDAZO[1,2-A]PYRIMIDIN-3-YLAMINE
• 2-(1,3-benzodioxol-5-yl)imidazo[1,2-a]pyrimidin-3-amine
• GL-0522
• 2-(Benzo[d][1,3]dioxol-5-yl)imidazo[1,2-a]pyrimidin-3-amine
• AKOS005257118
• 2-(2H-1,3-Benzodioxol-5-yl)imidazo[1,2-a]pyrimidin-3-amine
• 904816-36-0
• DTXSID40587704
• MFCD07021269
• 2-Benzo[1,3]dioxol-5-yl-imidazo[1,2 -a]pyrimidin-3-ylamine

• MDL： MFCD07021269
• Inchi： 1S/C13H10N4O2/c14-12-11(16-13-15-4-1-5-17(12)13)8-2-3-9-10(6-8)19-7-18-9/h1-6H,7,14H2
• InChI Key： XNQIQUVEHNRIQX-UHFFFAOYSA-N
• SMILES： O1COC2=CC=C(C=C12)C1=C(N)N2C=CC=NC2=N1

Computed Properties

• Exact Mass: 254.08000
• Monoisotopic Mass: 254.08037557g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 19
• Rotatable Bond Count: 1
• Complexity: 343
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 74.7Ų

Experimental Properties

• Density: 1.61
• Refractive Index: 1.792
• PSA: 74.67000
• LogP: 2.28840

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzodioxoles Benzodioxoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzodioxoles

Additional information on 2-BENZO[1,3]DIOXOL-5-YL-IMIDAZO[1,2-A]PYRIMIDIN-3-YLAMINE

Professional Introduction to Compound with CAS No. 904816-36-0 and Product Name: 2-BENZO[1,3]DIOXOL-5-YL-IMIDAZO[1,2-A]PYRIMIDIN-3-YLAMINE

The compound with the CAS number 904816-36-0 and the product name 2-BENZO[1,3]DIOXOL-5-YL-IMIDAZO[1,2-A]PYRIMIDIN-3-YLAMINE represents a significant advancement in the field of chemical biology and pharmaceutical research. This heterocyclic compound, featuring a complex fused ring system, has garnered considerable attention due to its unique structural and functional properties. The molecular architecture of this compound combines elements from multiple heterocyclic systems, including benzodioxole, imidazo[1,2-a]pyrimidine, and amine functionalities, which collectively contribute to its diverse biological activities.

Recent studies have highlighted the potential of 2-BENZO[1,3]DIOXOL-5-YL-IMIDAZO[1,2-A]PYRIMIDIN-3-YLAMINE as a versatile scaffold for developing novel therapeutic agents. The benzodioxole moiety is well-known for its presence in various bioactive molecules, often contributing to their binding affinity and metabolic stability. In contrast, the imidazo[1,2-a]pyrimidine core is frequently encountered in drug candidates targeting a wide range of diseases, including cancer and infectious disorders. The incorporation of an amine group at the 3-position further enhances the compound's pharmacological profile by enabling interactions with biological targets such as enzymes and receptors.

One of the most compelling aspects of this compound is its ability to modulate multiple signaling pathways simultaneously. Emerging research indicates that 2-BENZO[1,3]DIOXOL-5-YL-IMIDAZO[1,2-A]PYRIMIDIN-3-YLAMINE exhibits inhibitory effects on several kinases and transcription factors that are implicated in cancer progression. For instance, preclinical studies have demonstrated its potential to interfere with the activity of cyclin-dependent kinases (CDKs), which are critical regulators of cell cycle progression. Additionally, the compound has shown promise in inhibiting Janus kinases (JAKs), a family of enzymes involved in inflammatory responses and hematopoiesis.

The benzodioxole moiety in 2-BENZO[1,3]DIOXOL-5-YL-IMIDAZO[1,2-A]PYRIMIDIN-3-YLAMINE has been particularly studied for its ability to interact with aromatic hydrophobic pockets in protein targets. This interaction mode is highly relevant for designing drugs that require precise binding to biological macromolecules. Furthermore, the presence of the imidazo[1,2-a]pyrimidine ring provides an additional site for structural optimization. Researchers have leveraged this scaffold to develop derivatives with enhanced potency and selectivity against specific disease targets.

In the realm of medicinal chemistry, the amine group at the 3-position of 2-BENZO[1,3]DIOXOL-5-YL-IMIDAZO[1,2-A]PYRIMIDIN-3-YLAMINE offers a versatile handle for further functionalization. This allows chemists to introduce various substituents that can fine-tune the compound's pharmacokinetic properties or expand its therapeutic spectrum. For example, modifications at this position can influence solubility, metabolic stability, and tissue distribution—critical factors for drug development.

Recent advances in computational chemistry have further accelerated the discovery process for compounds like 2-BENZO[1,3]DIOXOL-5-YL-IMIDAZO[1,2-A]PYRIMIDIN-3-YLAMINE. Molecular modeling techniques have been employed to predict binding affinities and optimize molecular interactions with biological targets. These computational approaches have complemented experimental efforts by providing insights into how structural modifications can enhance drug-like properties.

The potential applications of 2-BENZO[1,3]DIOXOL-5-YL-IMIDAZO[1,2-A]PYRIMIDIN-3-YLAMINE extend beyond oncology. Preliminary findings suggest that it may also exhibit antimicrobial and anti-inflammatory activities. The ability to modulate multiple pathways makes this compound a promising candidate for treating complex diseases characterized by dysregulated signaling networks. For instance, its dual inhibition of kinases and transcription factors could be beneficial in managing chronic inflammatory conditions or autoimmune disorders.

The synthesis of 2-BENZO[1,3]DIOXOL-5-YL-IMIDAZO[1,2-A]PYRIMIDIN-3-YLAMINE represents a significant achievement in synthetic organic chemistry. The multi-step synthesis involves key transformations such as condensation reactions between benzodioxole derivatives and imidazo[1,2-a]pyrimidine precursors under controlled conditions. The introduction of the amine functionality at the 3-position has been achieved through selective amination techniques that preserve the integrity of other reactive sites within the molecule.

Quality control and analytical characterization are essential aspects of working with compounds like 904816-36-0 and 2-BENZO[1,3]DIOXOL-5-YL-IMIDAZO[1,2-A]PYRIMIDIN-3-YLAMINE. Advanced spectroscopic techniques such as nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry (MS) are routinely employed to confirm molecular structure and purity. Additionally， high-performance liquid chromatography (HPLC) is used to assess chemical stability and ensure batch-to-batch consistency.

The future directions for research on this compound are multifaceted. Further preclinical studies are needed to elucidate its mechanism of action across different disease models. Additionally， exploring structure-based drug design strategies could lead to novel derivatives with improved therapeutic profiles. Collaborations between academic researchers and pharmaceutical companies may also accelerate translation from bench to bedside by leveraging expertise in medicinal chemistry and clinical development.

In conclusion,904816-36-0and 2-BENZO[1,3]DIOXOL-5-YL-IMIDAZO[1,2-A]PYRIMIDIN-3-YLAMINE exemplify how innovative molecular design can yield compounds with significant therapeutic potential。 Their complex heterocyclic architecture， coupled with versatile functional groups， positions them as valuable tools for addressing unmet medical needs。 As research continues， these compounds are likely to play an increasingly important role in developing next-generation pharmaceuticals。